Cas no 2138361-36-9 ({5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(propan-2-yl)amine)

• Product Name: {5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(propan-2-yl)amine
• CAS No: 2138361-36-9
• MF: C₁₀H₁₆N₆
• MW: 220.274240493774
• CID: 5908260
• PubChem ID: 165485077
• Update Time: 2025-05-26

{5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• {5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(propan-2-yl)amine
• EN300-1128682
• 2138361-36-9
• {[5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-yl]methyl}(propan-2-yl)amine

• Inchi： 1S/C10H16N6/c1-7(2)11-6-8-10(14-15-13-8)9-4-5-12-16(9)3/h4-5,7,11H,6H2,1-3H3,(H,13,14,15)
• InChI Key： ZBYXBWFCPFMOHM-UHFFFAOYSA-N
• SMILES： N(CC1C(C2=CC=NN2C)=NNN=1)C(C)C

Computed Properties

• Exact Mass: 220.14364454g/mol
• Monoisotopic Mass: 220.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.4Ų

Additional information on {5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(propan-2-yl)amine

Recent Advances in the Study of 2138361-36-9 and {5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(propan-2-yl)amine: A Comprehensive Research Brief

The chemical compound 2138361-36-9 and its derivative, {5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(propan-2-yl)amine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a growing class of heterocyclic molecules that exhibit promising biological activities, particularly in the context of drug discovery and therapeutic development. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological evaluation, and potential applications in medicine.

Recent studies have highlighted the unique structural features of 2138361-36-9, which include a triazole core linked to a pyrazole moiety. This combination of heterocycles is known to confer enhanced binding affinity and selectivity toward various biological targets. The derivative {5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(propan-2-yl)amine has been particularly investigated for its potential as a modulator of protein-protein interactions (PPIs), which are often challenging to target with small molecules. Preliminary data suggest that this compound exhibits inhibitory activity against specific PPIs involved in inflammatory pathways, making it a candidate for the development of novel anti-inflammatory agents.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 2138361-36-9 and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) described a streamlined synthetic route that utilizes click chemistry to efficiently assemble the triazole-pyrazole scaffold. This method not only improves the scalability of the synthesis but also allows for the introduction of diverse functional groups, enabling the exploration of structure-activity relationships (SAR). The derivative {5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(propan-2-yl)amine was synthesized with high enantiomeric purity, which is critical for its biological evaluation.

Biological evaluations of {5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(propan-2-yl)amine have revealed its potential as a dual inhibitor of key enzymes involved in oxidative stress and inflammation. In vitro assays demonstrated that the compound effectively inhibits both cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two enzymes implicated in the pathogenesis of chronic inflammatory diseases. Furthermore, in vivo studies using murine models of inflammation showed a significant reduction in pro-inflammatory cytokines, suggesting its therapeutic potential for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 2138361-36-9 and its derivatives as viable drug candidates. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. However, the unique pharmacophore of these compounds and their demonstrated biological activities position them as valuable leads for future drug discovery efforts. Ongoing research is expected to explore additional modifications to the core structure to enhance their drug-like properties and expand their therapeutic applications.

In conclusion, the recent studies on 2138361-36-9 and {5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(propan-2-yl)amine underscore their potential as innovative tools in chemical biology and drug discovery. The integration of advanced synthetic methodologies with comprehensive biological evaluations has provided a solid foundation for further exploration of these compounds. As research progresses, these molecules may pave the way for the development of new therapeutic agents targeting complex diseases with high unmet medical needs.